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Compound of Interest

Compound Name: VPC-13566

Cat. No.: B1684039 Get Quote

Essential Safety and Handling Guide for VPC-
13566
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety, handling, and disposal information for VPC-13566, a

potent androgen receptor (AR) inhibitor. It is intended for researchers, scientists, and drug

development professionals. VPC-13566 is a small molecule that specifically targets the Binding

Function 3 (BF3) pocket of the AR, thereby inhibiting its transcriptional activity.[1][2][3][4] It has

been shown to be effective in vitro against various prostate cancer cell lines, including those

resistant to enzalutamide, and in vivo in mouse xenograft models.

Hazard Identification and Personal Protective
Equipment (PPE)
As a novel chemical compound, the full toxicological properties of VPC-13566 may not be fully

known. Therefore, it is crucial to handle this compound with care in a laboratory setting.

Standard Laboratory PPE should be worn at all times when handling VPC-13566:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other appropriate chemical-resistant gloves.
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Body Protection: A lab coat is mandatory.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator is recommended.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage and Handling
Proper storage is critical to maintain the stability and efficacy of VPC-13566.

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C >2 years
Store in a dry, dark

place.

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Aliquot to avoid repeat

freeze-thaw cycles.

-20°C Up to 1 month
For shorter-term

storage.

Handling:

VPC-13566 is typically shipped at ambient temperature as a non-hazardous chemical.[2]

It is a white to off-white solid powder.[2]

For reconstitution, VPC-13566 is soluble in DMSO.[2]

Disposal Plan
Dispose of VPC-13566 and any contaminated materials in accordance with all applicable

federal, state, and local regulations for chemical waste. It is recommended to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance on

chemical waste disposal.

General Disposal Guidelines:
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Unused Compound: Collect in a designated, labeled hazardous waste container.

Contaminated Materials: Gloves, pipette tips, and other disposables that have come into

contact with VPC-13566 should be collected in a sealed bag and disposed of as chemical

waste.

Solutions: Liquid waste containing VPC-13566 should be collected in a properly labeled,

sealed container for hazardous waste disposal. Do not pour down the drain.

Experimental Protocols
The following are summaries of experimental protocols for key assays involving VPC-13566,

based on published research.

Cell Viability (MTS) Assay
This assay is used to determine the effect of VPC-13566 on the proliferation of prostate cancer

cell lines.

Methodology:

Cell Seeding: Plate LNCaP, enzalutamide-resistant (e.g., MR49F), and AR-negative (e.g.,

PC3) cells in 96-well plates.

Treatment: After allowing cells to attach, treat them with a dose range of VPC-13566.

Incubation: Incubate the cells for a specified period (e.g., 4 days).

MTS Reagent: Add MTS reagent to each well and incubate according to the manufacturer's

instructions.

Measurement: Measure the absorbance at the appropriate wavelength to determine cell

viability.

Example Data:
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Cell Line IC50 Value (µM)

LNCaP 0.15

Enzalutamide-Resistant (MR49F) 0.07

PC3 (AR-negative) No effect

AR Transcriptional Activity (PSA) Assay
This assay measures the ability of VPC-13566 to inhibit the transcriptional activity of the

androgen receptor by quantifying the expression of prostate-specific antigen (PSA), an AR-

regulated gene.

Methodology:

Cell Culture: Culture LNCaP cells in media supplemented with charcoal-stripped serum to

reduce background androgen levels.

Stimulation and Treatment: Stimulate the cells with a synthetic androgen (e.g., R1881) and

treat with VPC-13566 or a vehicle control (DMSO).

Incubation: Incubate for a defined period (e.g., 3 days).

PSA Measurement: Collect the cell culture media and measure the concentration of secreted

PSA using an appropriate ELISA kit.

Mechanism of Action and Signaling Pathway
VPC-13566 functions by binding to the Binding Function 3 (BF3) pocket on the androgen

receptor. This binding event displaces co-chaperone proteins, such as BAG1L, which are

necessary for the proper folding, stabilization, and nuclear translocation of the AR. By

disrupting these interactions, VPC-13566 prevents the AR from moving to the nucleus and

activating the transcription of its target genes, which are involved in prostate cancer cell growth

and survival.

Caption: Mechanism of action of VPC-13566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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